2-chloro-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}benzamide

• IUPAC Name: 2-chloro-N-[3-methoxy-4-[(2-morpholin-4-ylacetyl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H22ClN3O4/c1-27-18-12-14(22-20(26)15-4-2-3-5-16(15)21)6-7-17(18)23-19(25)13-24-8-10-28-11-9-24/h2-7,12H,8-11,13H2,1H3,(H,22,26)(H,23,25)
• InChI Key: GWTRFFZMOFKOHG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)C2=CC=CC=C2Cl)NC(=O)CN3CCOCC3
• Molecular Formula: C20H22ClN3O4
• Molecular Weight: 403.9 g/mol

Description

2-chloro-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}benzamide is a chemical compound that has gained significant attention from the scientific community in recent years due to its potential applications in various fields. It is a benzamide derivative that has been synthesized using different methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of 2-chloro-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}benzamide is not fully understood. However, it has been reported to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and matrix metalloproteinases (MMPs). It has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been found to inhibit the migration and invasion of cancer cells by downregulating the expression of MMPs. Additionally, it has been reported to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

2-chloro-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has several advantages for lab experiments. It is relatively easy to synthesize and has been found to exhibit potent activity at low concentrations. However, its solubility in water is limited, which can make it challenging to use in certain experiments. Additionally, its mechanism of action is not fully understood, which can make it challenging to interpret the results of some experiments.

Future Directions

There are several future directions for the study of 2-chloro-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}benzamide. One potential direction is to investigate its potential role in the treatment of other neurodegenerative diseases such as Huntington's disease and amyotrophic lateral sclerosis (ALS). Another direction is to explore its potential as a therapeutic agent for other inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further research is needed to fully understand its mechanism of action and to develop more effective formulations for its use in various applications.

Scientific Research Applications

2-chloro-N-{3-methoxy-4-[(4-morpholinylacetyl)amino]phenyl}benzamide has been extensively studied for its potential applications in various fields. It has been found to exhibit potent anti-inflammatory, anti-tumor, and anti-angiogenic activities. It has also been reported to have a potential role in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.